Cas no 591-43-5 (Benzenamine, ethanedioate (2:1))
591-43-5 structure
Product Name:Benzenamine, ethanedioate (2:1)
CAS No:591-43-5
MF:C14H16N2O4
MW:276.287843704224
CID:339691
PubChem ID:71443120
Update Time:2025-04-19
Benzenamine, ethanedioate (2:1) Chemical and Physical Properties
Names and Identifiers
-
- Benzenamine, ethanedioate (2:1)
- anilinium oxalate
- aniline,oxalic acid
- UNII-JFG6R45N6D
- 591-43-5
- aniline hemioxalate
- Q27281491
- Aniline, oxalate (2:1)
- Aniline oxalate [MI]
- JFG6R45N6D
-
- Inchi: 1S/2C6H7N.C2H2O4/c2*7-6-4-2-1-3-5-6;3-1(4)2(5)6/h2*1-5H,7H2;(H,3,4)(H,5,6)
- InChI Key: KTFFTVGPHKWIOK-UHFFFAOYSA-N
- SMILES: OC(C(=O)O)=O.NC1C=CC=CC=1.NC1C=CC=CC=1
Computed Properties
- Exact Mass: 276.11108
- Monoisotopic Mass: 276.11100700g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 4
- Hydrogen Bond Acceptor Count: 6
- Heavy Atom Count: 20
- Rotatable Bond Count: 1
- Complexity: 118
- Covalently-Bonded Unit Count: 3
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 127Ų
Experimental Properties
- PSA: 135.54
Benzenamine, ethanedioate (2:1) Related Literature
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Eric Besson,Stéphane Gastaldi,Emily Bloch,Selma Aslan,Hakim Karoui,Olivier Ouari,Micael Hardy Analyst, 2019,144, 4194-4203
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Jason Wan Lab Chip, 2020,20, 4528-4538
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Ana G. Neo,Ana Bornadiego,Jesús Díaz,Stefano Marcaccini,Carlos F. Marcos Org. Biomol. Chem., 2013,11, 6546-6555
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Gang Pan,Yi-jie Bao,Jie Xu,Tao Liu,Cheng Liu,Yan-yan Qiu,Xiao-jing Shi,Hui Yu,Ting-ting Jia,Xia Yuan,Ze-ting Yuan,Yi-jun Cao RSC Adv., 2016,6, 42109-42119
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Bin Han,Yasuo Shimizu,Gabriele Seguini,Celia Castro,Gérard Ben Assayag,Koji Inoue,Yasuyoshi Nagai,Sylvie Schamm-Chardon,Michele Perego RSC Adv., 2016,6, 3617-3622
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